Cas no 2138356-41-7 (6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138356-41-7
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5883352
• PubChem ID: 165474151
• Update Time: 2025-05-22

6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• EN300-1129241
• 2138356-41-7

• Inchi： 1S/C13H17NO3/c1-3-11-10(13(15)16)6-8-5-9(14)4-7(2)12(8)17-11/h4-5,10-11H,3,6,14H2,1-2H3,(H,15,16)
• InChI Key： IPNSOGXULZJKHU-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC(=CC=2CC(C(=O)O)C1CC)N

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Comprehensive Overview of 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138356-41-7)

6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138356-41-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzopyran family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The presence of both amino and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is C₁₃H₁₇NO₃, with a molecular weight of 235.28 g/mol. Its unique structure, featuring a benzopyran core substituted with ethyl, methyl, amino, and carboxylic acid groups, contributes to its potential utility in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, especially in areas like central nervous system (CNS) disorders and anti-inflammatory drugs.

One of the key reasons for the growing interest in 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is its potential application in targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The benzopyran scaffold is known to interact with various biological targets, including enzymes and receptors involved in these conditions. Additionally, the compound's carboxylic acid moiety allows for further derivatization, enabling the creation of prodrugs or enhanced bioavailability formulations.

In recent years, the demand for 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has increased due to its relevance in high-throughput screening (HTS) and combinatorial chemistry. Pharmaceutical companies and academic institutions are exploring its use in libraries of compounds for drug discovery. The compound's amino group also makes it a candidate for conjugation with other pharmacophores, expanding its utility in targeted drug delivery systems.

From a synthetic chemistry perspective, 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid can be prepared through multi-step organic reactions, including cyclization and functional group transformations. Researchers often optimize reaction conditions to improve yield and purity, given its importance as an intermediate. The compound's stability under various conditions is also a topic of study, particularly for its storage and handling in laboratory settings.

The market for benzopyran derivatives like 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is expected to grow, driven by advancements in personalized medicine and biopharmaceuticals. With increasing investments in R&D, this compound is likely to play a pivotal role in the development of next-generation therapeutics. Its compatibility with modern green chemistry principles also aligns with the industry's shift toward sustainable practices.

For researchers and manufacturers, sourcing high-quality 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is critical. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with stringent purity standards. As the compound gains traction, collaborations between academia and industry are expected to accelerate its adoption in clinical applications.

In summary, 6-amino-2-ethyl-8-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138356-41-7) is a promising compound with broad potential in drug discovery and development. Its unique structural features and versatile reactivity make it a valuable asset for scientists exploring new treatments for CNS disorders, inflammatory diseases, and beyond. As research progresses, this compound is poised to become a cornerstone in the design of innovative therapeutic molecules.